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Compound of Interest

3-(4-tert-Butyl-phenyl)-propionic
Compound Name: d
aci

Cat. No.: B018104

An In-depth Technical Guide on the Physicochemical Characteristics of 3-(4-tert-Butyl-
phenyl)-propionic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical
characteristics of 3-(4-tert-Butyl-phenyl)-propionic acid. The information is presented to
support research, development, and application of this compound in various scientific fields.

Physicochemical Data

The following table summarizes the key physicochemical properties of 3-(4-tert-Butyl-phenyl)-
propionic acid. For properties where experimental data is not readily available in the cited
literature, this is indicated.
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Property Value Source
Molecular Formula C13H1802 PubChem[1]
Molecular Weight 206.28 g/mol PubChem[1]
Physical Form Solid Sigma-Aldrich[2]
Melting Point Not available

Boiling Point 318.6 °C at 760 mmHg Guidechem|[3]
Flash Point 215.7 °C Guidechem[3]
pKa Not available

logP (XLogP3) 3.5 PubChem[1]
Aqueous Solubility Not available

Note: The logP value is a computed prediction. Experimental determination is recommended

for confirmation in critical applications. The absence of readily available experimental data for
melting point, pKa, and aqueous solubility suggests that these properties may not have been

extensively studied or publicly reported.

Experimental Protocols for Physicochemical
Characterization

Detailed methodologies are crucial for the accurate determination of physicochemical
properties. Below are generalized experimental protocols for the key characteristics of a solid
organic acid like 3-(4-tert-Butyl-phenyl)-propionic acid.

Determination of Melting Point
The melting point of a solid is a critical indicator of its purity.
e Capillary Method:

o Asmall, powdered sample of the crystalline solid is packed into a thin-walled capillary
tube, which is sealed at one end.
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o The capillary tube is placed in a heating apparatus (e.g., a Mel-Temp apparatus or a Thiele
tube filled with mineral oil) alongside a calibrated thermometer.

o The sample is heated slowly and evenly.

o The temperature at which the first drop of liquid appears and the temperature at which the
entire sample becomes liquid are recorded as the melting point range. A narrow range
typically indicates a high degree of purity.

Determination of Boiling Point

For high-boiling point liquids or solids that can be melted without decomposition, the boiling
point can be determined.

« Distillation Method:
o A sample of the compound is placed in a distillation flask.
o The flask is heated, and the vapor is allowed to pass into a condenser.

o The temperature of the vapor is measured with a thermometer placed at the vapor-
condenser interface.

o The constant temperature at which the liquid distills is recorded as the boiling point at the
given atmospheric pressure.

Determination of Acid Dissociation Constant (pKa)

The pKa is a measure of the acidity of a compound.
o Potentiometric Titration:

o A known concentration of the acidic compound is dissolved in a suitable solvent (often a
water-alcohol mixture for poorly soluble compounds).

o A standardized solution of a strong base (e.g., NaOH) is added in small increments using
a burette.
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o The pH of the solution is measured after each addition of the titrant using a calibrated pH
meter.

o Aftitration curve is generated by plotting the pH versus the volume of titrant added.

o The pKa is determined from the pH at the half-equivalence point, where half of the acid
has been neutralized.

Determination of Partition Coefficient (logP)
LogP is a measure of a compound's lipophilicity.

¢ Shake-Flask Method:

o A known amount of the compound is dissolved in a biphasic system of n-octanol and
water.

o The mixture is shaken vigorously to allow for partitioning of the compound between the
two phases.

o The mixture is then centrifuged to ensure complete separation of the two phases.

o The concentration of the compound in each phase is determined using a suitable
analytical technique, such as UV-Vis spectroscopy or High-Performance Liquid
Chromatography (HPLC).

o The partition coefficient (P) is calculated as the ratio of the concentration in the octanol
phase to the concentration in the aqueous phase. LogP is the logarithm of this value.

Determination of Aqueous Solubility

Solubility is a fundamental property for drug development and other applications.
o Equilibrium Shake-Flask Method:

o An excess amount of the solid compound is added to a known volume of water in a sealed
container.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o The mixture is agitated at a constant temperature for a sufficient period to reach
equilibrium (typically 24-48 hours).

o The suspension is then filtered to remove the undissolved solid.

o The concentration of the dissolved compound in the filtrate is determined using a validated
analytical method (e.g., HPLC, UV-Vis spectroscopy).

o This concentration represents the equilibrium solubility of the compound at that
temperature.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for the physicochemical characterization of
a novel organic acid.
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Caption: General workflow for the physicochemical characterization of an organic acid.

Biological Context and Future Directions

While this guide focuses on the physicochemical characteristics of 3-(4-tert-Butyl-phenyl)-
propionic acid, it is worth noting that propanoic acid derivatives are a class of compounds with
diverse biological activities. For instance, some derivatives have been investigated for their
potential as anticancer and antioxidant agents.[4] However, no specific signaling pathways or
biological activities have been prominently reported in the scientific literature for 3-(4-tert-
Butyl-phenyl)-propionic acid itself.

Future research could involve screening this compound for various biological activities, such as
enzyme inhibition, receptor binding, or antimicrobial effects. Elucidating its biological profile
would be a valuable next step in understanding its potential applications in pharmacology and
medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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